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Compound of Interest

2-(4-Bromophenoxy)tetrahydro-
Compound Name:

2H-pyran

Cat. No.: B1275125

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material safety, handling,
and synthesis of 2-(4-Bromophenoxy)tetrahydropyran. The information is intended to support
safe laboratory practices and inform research and development activities.

Chemical Identification and Properties

This section summarizes the key physical and chemical properties of 2-(4-
Bromophenoxy)tetrahydropyran.
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Property Value Reference
Molecular Formula C11H13BrO:2 [1]
Molecular Weight 257.12 g/mol [1]

CAS Number 36603-49-3

White to off-white solid,
Appearance (2]
crystals, or powder

Melting Point 56-58 °C [3]
Boiling Point 109 °C at 0.26 Torr [3]
Solubility Slightly soluble in water. [31141[5]
Density 1.403 + 0.06 g/cm? (Predicted) [3]
Storage Temperature 2-8°C [3]

Hazard Identification and Safety Precautions

2-(4-Bromophenoxy)tetrahydropyran is classified as a hazardous substance. Adherence to
safety protocols is crucial when handling this chemical.

Hazard Class GHS Pictogram Signal Word Hazard Statement
) o ) H315 - Causes skin
Skin Irritation GHSO07 Warning L
irritation.
o ] H319 - Causes
Eye Irritation GHSO07 Warning

serious eye irritation.

Specific target organ
toxicity — single ] H335 - May cause

] GHSO07 Warning ) o
exposure (Respiratory respiratory irritation.

tract irritation)

Precautionary Statements:
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e Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e Response:
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Emergency Response Protocol

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure to 2-(4-Bromophenoxy)tetrahydropyran.

Toxicological Information

Detailed toxicological studies for 2-(4-Bromophenoxy)tetrahydropyran have not been
extensively reported. The available information is primarily based on hazard classifications from
Safety Data Sheets.
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Toxicity Endpoint

Data

Acute Oral Toxicity

No data available.

Acute Dermal Toxicity

No data available.

Acute Inhalation Toxicity

No data available.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory or Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human
carcinogen by IARC, NTP, or OSHA.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity - Single Exposure

May cause respiratory irritation.

Specific Target Organ Toxicity - Repeated

Exposure

No data available.

Aspiration Hazard

No data available.

Generalized In-Vitro Irritation Testing Workflow

While specific data for this compound is lacking, the following diagram illustrates a general

workflow for assessing skin and eye irritation potential using in-vitro methods.
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Preparation
Prepare test substance dilutions Culture 3D tissue models (e.g., reconstructed human epidermis)

Exposure
Apply test substance to tissue models for a defined period

easure cell viability (e.g., MTT assayD (Assess tissue morphology (histology)) (Measure inflammatory markers (e.g., cytokine releaseD

A4

Data Analysis & Classification

Click to download full resolution via product page
Caption: Generalized workflow for in-vitro skin and eye irritation testing.

Experimental Protocols
Synthesis of 2-(4-Bromophenoxy)tetrahydropyran

This protocol describes a general method for the synthesis of 2-(4-
Bromophenoxy)tetrahydropyran from 4-bromophenol and 3,4-dihydro-2H-pyran.

Materials:

¢ 4-Bromophenol

e 3,4-Dihydro-2H-pyran (DHP)

e Acid catalyst (e.g., p-toluenesulfonic acid monohydrate, pyridinium p-toluenesulfonate)
* Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
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e Rotary evaporator
o Standard laboratory glassware and magnetic stirrer
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a drying tube,
dissolve 4-bromophenol in the anhydrous solvent.

Catalyst Addition: Add a catalytic amount of the acid catalyst to the solution.

DHP Addition: Cool the mixture in an ice bath (0 °C). Slowly add 3,4-dihydro-2H-pyran
dropwise to the stirred solution. The reaction is exothermic.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding saturated sodium bicarbonate
solution. Transfer the mixture to a separatory funnel and extract with the organic solvent.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary
evaporator.

Isolation: The crude product can be further purified by column chromatography on silica gel
or by recrystallization to yield pure 2-(4-Bromophenoxy)tetrahydropyran.

Synthesis Workflow Diagram
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Dissolve 4-Bromophenol in Anhydrous Solvent

Add Acid Catalyst

Cool to 0°C and Add DHP Dropwise

Stir at Room Temperature (1-2h)

Monitor by TLC

Reaction Complete

Quench with NaHCO3 Solution

Extract with Organic Solvent

Wash with Brine, Dry, and Concentrate

Purify by Chromatography or Recrystallization

Pure 2-(4-Bromophenoxy)tetrahydropyran

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Bromophenoxy)tetrahydropyran.

Handling and Storage

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1275125?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Proper handling and storage are essential to maintain the chemical's integrity and ensure
laboratory safety.

e Handling:

Work in a well-ventilated area or under a fume hood.

o

[¢]

Avoid contact with skin, eyes, and clothing.

[¢]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

[¢]

Avoid inhalation of dust or vapors.

[e]

Keep away from heat, sparks, and open flames.
e Storage:
o Store in a tightly closed container in a dry and well-ventilated place.
o Recommended storage temperature is 2-8°C.[3]
o Store away from incompatible materials such as strong oxidizing agents.
Accidental Release Measures
In the event of a spill, follow these procedures:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment.
o Contain the spill using inert absorbent material (e.g., sand, vermiculite).
o Collect the absorbed material into a suitable container for disposal.
e Clean the affected area thoroughly.

e Do not allow the material to enter drains or waterways.
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Disposal Considerations

Dispose of 2-(4-Bromophenoxy)tetrahydropyran and its containers in accordance with local,
regional, and national regulations. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Material Safety Data Sheet for 2-(4-
Bromophenoxy)tetrahydropyran]. BenchChem, [2025]. [Online PDF]. Available at:
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bromophenoxy-tetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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